N-(5-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-methylthiophene-2-carboxamide

• IUPAC Name: N-[5-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C17H15ClN4O3S3/c1-9-5-13(26-7-9)15(24)20-16-21-22-17(28-16)27-8-14(23)19-11-6-10(18)3-4-12(11)25-2/h3-7H,8H2,1-2H3,(H,19,23)(H,20,21,24)
• InChI Key: DRAVFJUNSQXDQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C17H15ClN4O3S3
• Molecular Weight: 455.0 g/mol

Description

N-(5-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-methylthiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H15ClN4O3S3 and its molecular weight is 454.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

Thiadiazole and thiophene derivatives, sharing structural motifs with the compound , are synthesized for various bioactive applications, demonstrating significant potential in medicinal chemistry. For example, compounds derived from visnaginone and khellinone have shown anti-inflammatory and analgesic properties, indicating a pathway for the development of new therapeutic agents (Abu‐Hashem et al., 2020). Similarly, formazans derived from 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole exhibit antimicrobial activity, underscoring the potential for these compounds in addressing bacterial and fungal infections (Sah et al., 2014).

Cytotoxicity and Anticancer Activity

Some derivatives exhibit cytotoxic activity against cancer cells, highlighting their potential as anticancer agents. For instance, 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives have been evaluated for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, suggesting a promising direction for cancer treatment research (Hassan et al., 2014).

Antimicrobial and Nematocidal Activities

The design and synthesis of novel oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety have shown good nematocidal activity, providing a foundation for developing new nematicides (Liu et al., 2022). Additionally, novel arylazothiazole disperse dyes containing selenium, synthesized for dyeing polyester fibers, exhibited antimicrobial activity, suggesting applications beyond their primary use (Khalifa et al., 2015).